6-Amino-2-isopropylisoindolin-1-one

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 6-amino-2-propan-2-yl-3H-isoindol-1-one
• InChI: InChI=1S/C11H14N2O/c1-7(2)13-6-8-3-4-9(12)5-10(8)11(13)14/h3-5,7H,6,12H2,1-2H3
• InChI Key: OKPFNNJANJLNJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC2=C(C1=O)C=C(C=C2)N

Description

6-Amino-2-isopropylisoindolin-1-one is a substituted isoindolinone derivative characterized by an amino group at position 6 and an isopropyl substituent at position 2 of the bicyclic isoindolinone scaffold. Its molecular formula is C₁₁H₁₄N₂O, with a molecular weight of 190.24 g/mol (calculated from structural analogs and substituent analysis). The compound is identified by CAS number 1368915-36-9 and synonyms such as ZINC58019094 and AKOS022401448 .

The isoindolinone core is a privileged structure in drug discovery due to its rigid bicyclic framework, which facilitates interactions with biological targets. The amino group enhances hydrogen-bonding capacity, while the isopropyl substituent may modulate lipophilicity and steric effects, influencing pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-2-isopropylisoindolin-1-one can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For example, the reaction of 2-isopropylbenzamide with a suitable amine can lead to the formation of the desired isoindolinone structure. The reaction typically requires the use of a dehydrating agent and a catalyst to facilitate the cyclization process.

Industrial Production Methods

In an industrial setting, the production of 6-Amino-2-isopropylisoindolin-1-one may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Industrial production often employs optimized reaction conditions, including temperature, pressure, and solvent selection, to maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

6-Amino-2-isopropylisoindolin-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The amino group at the 6th position can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Electrophiles such as alkyl halides or acyl chlorides can react with the amino group under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce various substituted isoindolinone derivatives.

Scientific Research Applications

6-Amino-2-isopropylisoindolin-1-one has a wide range of scientific research applications, including:

Chemistry: The compound serves as a building block for the synthesis of more complex molecules and materials.

Biology: It is used in the study of enzyme inhibition and protein interactions.

Medicine: The compound has potential therapeutic applications, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: It is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 6-Amino-2-isopropylisoindolin-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby preventing substrate binding or catalysis. Additionally, it may modulate receptor activity by acting as an agonist or antagonist, influencing cellular signaling pathways.

Comparison with Similar Compounds

Key Observations:

The cyclopropyl substituent in 5-Amino-2-cyclopropylisoindoline-1,3-dione introduces ring strain, which may influence conformational stability and binding affinity .

Functional Group Variations: The dione moiety in 5-Amino-2-cyclopropylisoindoline-1,3-dione increases polarity, making it more water-soluble than mono-ketone analogs but less lipophilic . Replacing the amino group with a hydroxyl group (6-Hydroxy-2-methylisoindolin-1-one) reduces basicity and alters hydrogen-bonding interactions, which could affect target selectivity .

Synthetic Accessibility: High-purity (>99%) synthesis is achievable for compounds like 6-Hydroxy-2-methylisoindolin-1-one, as noted by American Elements’ production capabilities . 6-Amino-3-methylisoindolin-1-one is available at 97% purity, suggesting robust synthetic routes for amino-substituted isoindolinones .

Pharmacological and Application Insights

• Amino-substituted isoindolinones are frequently used as pharmaceutical intermediates, particularly in kinase inhibitor and anticancer agent development .
• The ethyl and methyl analogs (e.g., 6-Amino-2-ethylisoindolin-1-one) are likely explored for their balance of solubility and bioavailability, critical for oral drug candidates .
• The dione derivative (5-Amino-2-cyclopropylisoindoline-1,3-dione) may serve as a precursor for bifunctional molecules due to its dual ketone reactivity .

Biological Activity

6-Amino-2-isopropylisoindolin-1-one is a heterocyclic compound belonging to the isoindolinone family, characterized by its unique molecular structure (C11H14N2O). This compound has garnered attention in medicinal chemistry due to its diverse biological activities and potential therapeutic applications. This article delves into the biological activity of 6-Amino-2-isopropylisoindolin-1-one, supported by research findings, case studies, and comparative data.

Chemical Structure and Properties

The structural configuration of 6-Amino-2-isopropylisoindolin-1-one includes an amino group at the 6th position and an isopropyl group at the 2nd position of the isoindolinone core. This specific substitution pattern enhances its lipophilicity and influences its interaction with biological targets.

Property	Details
Molecular Formula	C11H14N2O
Molecular Weight	190.25 g/mol
Structural Features	Isoindolinone core, amino group, isopropyl group

The biological activity of 6-Amino-2-isopropylisoindolin-1-one is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The compound can inhibit enzyme activity by binding to active or allosteric sites, thereby preventing substrate binding or catalysis. Additionally, it may modulate receptor activity as either an agonist or antagonist, impacting cellular signaling pathways.

Biological Activities

Research has indicated that 6-Amino-2-isopropylisoindolin-1-one exhibits various biological activities:

• Antioxidant Activity : The compound demonstrates significant antioxidant properties, which can protect cells from oxidative stress.
• Enzyme Inhibition : Studies suggest that it can inhibit specific enzymes involved in metabolic pathways, making it a candidate for drug development targeting metabolic disorders.
• Antimicrobial Properties : Preliminary investigations have shown potential antimicrobial effects against certain bacterial strains.

Comparative Analysis with Related Compounds

The biological activity of 6-Amino-2-isopropylisoindolin-1-one can be compared with structurally similar compounds.

Compound Name	Molecular Formula	Key Features
6-Amino-2-methylisoindolin-1-one	C9H10N2O	Contains a methyl group instead of isopropyl
5-Amino-2-ethylisoindolin-1-one	C10H12N2O	Features an ethyl group at position 5
6-Amino-2-ethylisoindolin-1-one	C10H12N2O	Ethyl substitution at position 2

The unique isopropyl substitution in 6-Amino-2-isopropylisoindolin-1-one may enhance its lipophilicity compared to other derivatives, potentially increasing its bioavailability and efficacy.

Case Studies

Several studies have explored the therapeutic potential of 6-Amino-2-isopropylisoindolin-1-one:

• Antioxidant Study : A study demonstrated that this compound significantly reduced oxidative stress markers in vitro, indicating its potential for developing antioxidant therapies.
• Enzyme Inhibition Study : Research on enzyme kinetics revealed that 6-Amino-2-isopropylisoindolin-1-one effectively inhibited a key enzyme involved in glucose metabolism, suggesting applications in diabetes management.
• Antimicrobial Activity Study : In vitro tests showed that the compound exhibited inhibitory effects against various bacterial strains, supporting its potential as an antimicrobial agent.